Cas no 956752-96-8 (3,3-Dimethyl-1-(1H-pyrazol-1-yl)butan-2-amine)

• Product Name: 3,3-Dimethyl-1-(1H-pyrazol-1-yl)butan-2-amine
• CAS No: 956752-96-8
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• MDL: MFCD03422515
• CID: 5026988
• PubChem ID: 3378219
• Update Time: 2025-10-19

3,3-Dimethyl-1-(1H-pyrazol-1-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1-(1H-pyrazol-1-yl)butan-2-amine
• 3,3-dimethyl-1-pyrazolylbut-2-ylamine
• 3,3-dimethyl-1-pyrazol-1-ylbutan-2-amine
• ChemDiv2_002651
• HMS1376I11
• BBL039092
• SBB021249
• STK312985
• ST087099
• 3,3-Dimethyl-1-(1H-pyrazol-1-yl)butan-2-amine

• MDL： MFCD03422515
• Inchi： 1S/C9H17N3/c1-9(2,3)8(10)7-12-6-4-5-11-12/h4-6,8H,7,10H2,1-3H3
• InChI Key： UCFRIJLZCCWFHR-UHFFFAOYSA-N
• SMILES： NC(CN1C=CC=N1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• XLogP3: 1
• Topological Polar Surface Area: 43.8

Additional information on 3,3-Dimethyl-1-(1H-pyrazol-1-yl)butan-2-amine

Introduction to 3,3-Dimethyl-1-(1H-pyrazol-1-yl)butan-2-amine (CAS No. 956752-96-8)

3,3-Dimethyl-1-(1H-pyrazol-1-yl)butan-2-amine, identified by the chemical identifier CAS No. 956752-96-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a pyrazole moiety linked to a branched aliphatic amine backbone, has garnered attention due to its structural versatility and potential biological activity. The presence of the pyrazole ring, a heterocyclic structure known for its broad spectrum of pharmacological applications, positions this compound as a promising candidate for further exploration in drug discovery.

The 3,3-dimethylbutan-2-amine moiety contributes to the steric and electronic properties of the molecule, influencing its interactions with biological targets. This structural feature is particularly relevant in the design of enzyme inhibitors and receptor modulators, where precise spatial and electronic tuning can enhance binding affinity and selectivity. The combination of these elements makes 3,3-Dimethyl-1-(1H-pyrazol-1-yl)butan-2-amine a compound of considerable interest for synthetic chemists and medicinal biologists.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The pyrazole scaffold is known for its ability to modulate various biological pathways, including inflammation, metabolism, and signal transduction. Studies have demonstrated that pyrazole-based compounds can exhibit inhibitory activity against enzymes such as cyclooxygenases (COX), lipoxygenases (LOX), and kinase enzymes, which are implicated in numerous diseases.

One of the most compelling aspects of 3,3-Dimethyl-1-(1H-pyrazol-1-yl)butan-2-amine is its potential as a lead compound for the development of new drugs. Its unique structural framework allows for modifications that can optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Furthermore, the presence of both aromatic and aliphatic regions provides opportunities for diverse interactions with biological targets, making it a versatile building block for medicinal chemists.

The synthesis of 3,3-Dimethyl-1-(1H-pyrazol-1-yl)butan-2-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include condensation reactions to form the pyrazole ring, followed by alkylation and amination processes to introduce the branched aliphatic chain. Advances in catalytic techniques have enabled more efficient and scalable synthesis routes, reducing costs and improving yields.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 3,3-Dimethyl-1-(1H-pyrazol-1-yl)butan-2-amine. Molecular modeling studies can predict binding affinities and identify optimal conformations for drug-receptor interactions. These computational tools are invaluable in guiding experimental design and optimizing lead compounds before they enter preclinical testing.

The pharmacological profile of 3,3-Dimethyl-1-(1H-pyrazol-1-yl)butan-2-amine is still under investigation, but preliminary studies suggest promising activities in several therapeutic areas. For instance, its structural similarity to known kinase inhibitors suggests potential applications in oncology research. Additionally, its ability to modulate inflammatory pathways may make it relevant in treating conditions such as arthritis or autoimmune disorders.

In conclusion,3,3-Dimethyl-1-(1H-pyrazol-1-yb-butanamine (CAS No. 95675296_8) represents an exciting opportunity for innovation in pharmaceutical research. Its unique structure combined with its potential biological activities positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery efforts worldwide.